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Application Notes and Protocols for c-Met-IN-11
Preparing c-Met-IN-11 Stock Solutions for Cell
Culture
Audience: Researchers, scientists, and drug development professionals.

Introduction
c-Met-IN-11 is a potent inhibitor of both c-Met and VEGFR-2 receptor tyrosine kinases, with

IC50 values of 41.4 nM and 71.1 nM, respectively[1]. The c-Met signaling pathway plays a

crucial role in cellular processes such as proliferation, motility, migration, and invasion[1].

Dysregulation of this pathway is implicated in the development and progression of various

cancers, making c-Met a key target for therapeutic intervention. These application notes

provide detailed protocols for the preparation, storage, and use of c-Met-IN-11 stock solutions

in cell culture applications.

c-Met Signaling Pathway
The c-Met receptor, upon binding its ligand, hepatocyte growth factor (HGF), undergoes

dimerization and autophosphorylation of key tyrosine residues in its kinase domain. This

activation triggers a cascade of downstream signaling events, primarily through the RAS/MAPK

and PI3K/AKT pathways, which are central to cell proliferation and survival.
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Caption: The c-Met signaling pathway initiated by HGF binding.
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Quantitative Data Summary
The following table summarizes the key quantitative information for c-Met-IN-11. Please note

that the molecular weight and solubility are based on typical values for small molecule inhibitors

and must be confirmed with the Certificate of Analysis (CoA) provided by the supplier.

Parameter Value Source

IC50 (c-Met) 41.4 nM [1]

IC50 (VEGFR-2) 71.1 nM [1]

Molecular Weight ~500 g/mol (Assumed) Please refer to CoA

Solubility in DMSO ≥ 50 mg/mL (Assumed) Please refer to CoA

Experimental Protocols
Materials

c-Met-IN-11 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Calibrated analytical balance

Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS)

and antibiotics as required for your cell line.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of c-Met-IN-11, assuming a

molecular weight of 500 g/mol . Adjust the mass of c-Met-IN-11 based on the actual molecular

weight provided on the Certificate of Analysis.
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Calculate the required mass of c-Met-IN-11:

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 500 g/mol * 1000 mg/g = 5 mg

Weighing the compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 5 mg of c-Met-IN-11 powder into the microcentrifuge tube.

Dissolving the compound:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the c-Met-IN-11 powder.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes until the compound is

completely dissolved. A clear solution should be obtained.

Storage of the stock solution:

Aliquot the 10 mM stock solution into smaller volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Stock Solution Preparation Storage

1. Calculate Mass
(e.g., 5 mg for 1 mL of 10 mM) 2. Weigh c-Met-IN-11 3. Add 1 mL DMSO 4. Vortex to Dissolve 5. Aliquot 6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing c-Met-IN-11 stock solution.
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Protocol for Preparing Working Solutions for Cell
Culture

Thaw the stock solution:

Thaw one aliquot of the 10 mM c-Met-IN-11 stock solution at room temperature.

Prepare intermediate dilutions (if necessary):

It is recommended to perform serial dilutions to achieve the final desired concentration.

For example, to prepare a 100 µM intermediate solution, dilute the 10 mM stock solution

1:100 in sterile cell culture medium.

Prepare the final working solution:

Further dilute the intermediate solution or the stock solution directly into the final volume of

cell culture medium to achieve the desired final concentration for your experiment (e.g., 10

nM, 50 nM, 100 nM, 1 µM).

Important: Ensure that the final concentration of DMSO in the cell culture medium does

not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with

the same final concentration of DMSO) should always be included in your experiments.

Example Dilution for a Final Concentration of 100 nM in 10 mL of Medium:

From a 10 mM stock solution:

Volume of stock = (Final Concentration * Final Volume) / Stock Concentration

Volume of stock = (100 x 10-9 M * 0.010 L) / (10 x 10-3 M) = 0.1 µL

Due to the small volume, a serial dilution is highly recommended.

Using a 100 µM intermediate dilution:

Prepare a 100 µM intermediate by adding 1 µL of 10 mM stock to 99 µL of medium.
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Volume of intermediate = (100 x 10-9 M * 0.010 L) / (100 x 10-6 M) = 10 µL

Add 10 µL of the 100 µM intermediate solution to 10 mL of cell culture medium.

Stability and Storage
Solid c-Met-IN-11: Store the powder at -20°C.

DMSO Stock Solutions: Store in aliquots at -20°C for up to one month or at -80°C for up to

six months. Avoid repeated freeze-thaw cycles.

Troubleshooting
Issue Possible Cause Solution

Compound precipitates in

medium

High final concentration of the

compound or insufficient

mixing.

Prepare fresh dilutions. Ensure

the final DMSO concentration

is low. Vortex gently after

adding the compound to the

medium.

High background in vehicle

control

DMSO concentration is too

high.

Ensure the final DMSO

concentration in the culture

medium is ≤ 0.5%.

Inconsistent results
Repeated freeze-thaw cycles

of the stock solution.

Use freshly thawed aliquots for

each experiment.

By following these detailed protocols, researchers can confidently prepare and utilize c-Met-IN-
11 stock solutions for their cell culture experiments, ensuring reproducibility and accuracy in

their investigations of the c-Met signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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